Cas no 22884-32-8 (Phosphonium,1,6-hexanediylbis[triphenyl-, dibromide (9CI))

• Product Name: Phosphonium,1,6-hexanediylbis[triphenyl-, dibromide (9CI)
• CAS No: 22884-32-8
• MF: C₄₂H₄₂BrP₂
• MW: 688.634412288666
• CID: 258268
• PubChem ID: 382554
• Update Time: 2025-04-19

Phosphonium,1,6-hexanediylbis[triphenyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• triphenyl(6-triphenylphosphaniumylhexyl)phosphanium
• Hexa-P-phenyl-P,P'-hexandiyl-di-phosphonium,Dibromid
• hexa-P-phenyl-P,P'-hexane-1,6-diyl-bis-phosphonium,dibromide
• Hexa-P-phenyl-P,P'-hexanediyl-bis-phosphonium bromide
• hexa-P-phenyl-P,P'-hexanediyl-di-phosphonium,dibromide
• triphenyl(6-triphenylphosphaniumylhexyl)phosphanium;bromide
• NSC84072
• 22884-32-8
• NSC-670163
• NSC-84072
• Phosphonium,1,6-hexanediylbis[triphenyl-, dibromide (9CI)

• Inchi： 1S/C42H42P2.BrH/c1(21-35-43(37-23-9-3-10-24-37,38-25-11-4-12-26-38)39-27-13-5-14-28-39)2-22-36-44(40-29-15-6-16-30-40,41-31-17-7-18-32-41)42-33-19-8-20-34-42;/h3-20,23-34H,1-2,21-22,35-36H2;1H/q+2;/p-1
• InChI Key： IBFQSXWPFNRAEW-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 766.11300
• Monoisotopic Mass: 766.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 613
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 27.18000
• LogP: 2.54300